6-bromo-1-isopropyl-2-methyl-1H-imidazo[4,5-c]pyridine

• IUPAC Name: 6-bromo-2-methyl-1-propan-2-ylimidazo[4,5-c]pyridine
• InChI: InChI=1S/C10H12BrN3/c1-6(2)14-7(3)13-8-5-12-10(11)4-9(8)14/h4-6H,1-3H3
• InChI Key: PSXCLSJZWMAUFE-UHFFFAOYSA-N
• Canonical SMILES: CC1=NC2=CN=C(C=C2N1C(C)C)Br
• Molecular Formula: C10H12BrN3
• DSSTOX Substance ID: DTXSID601185633
• Molecular Weight: 254.13 g/mol
• CAS RN: 1612172-53-8

Description

The compound "6-bromo-1-isopropyl-2-methyl-1H-imidazo[4,5-c]pyridine" is a derivative of the imidazo[4,5-c]pyridine class, which is a type of heterocyclic aromatic organic compound. These compounds are of significant interest due to their diverse biological activities and potential applications in medicinal chemistry.

Synthesis Analysis

The synthesis of imidazo[4,5-c]pyridine derivatives can be achieved through various methods. One efficient approach is the microwave-assisted one-pot cyclization/Suzuki coupling/palladium-catalyzed heteroarylation, which allows for the creation of polysubstituted compounds from halogenated precursors and boronic acids . Another method involves the condensation of halogenated aminopyridines with aromatic aldehydes, followed by alkylation reactions . Additionally, microwave irradiation has been utilized to synthesize 6-bromo-imidazo[1,2-a]pyridine derivatives, demonstrating the versatility of this technique in heterocyclic chemistry .

Molecular Structure Analysis

The molecular structure of imidazo[4,5-c]pyridine derivatives can be elucidated using single-crystal X-ray diffraction data. For instance, the crystal and molecular structure of a related compound, 6-bromo-2-(furan-2-yl)-3-(prop-2-ynyl)-3H-imidazo[4,5-b]pyridine, has been investigated, revealing the presence of intermolecular hydrogen bonding and π-π interactions that stabilize the crystal structure . These structural analyses are crucial for understanding the physical properties and reactivity of these compounds.

Chemical Reactions Analysis

Imidazo[4,5-c]pyridine derivatives can participate in various chemical reactions, which are essential for their functionalization and application in synthesis. The reactivity of these compounds can be influenced by the presence of substituents, such as bromine, which can act as a reactive site for further transformations, including Suzuki coupling and heteroarylation . The bromine atom can also be utilized in the synthesis of more complex heterocyclic systems through cascade reactions involving palladium-catalyzed processes .

Physical and Chemical Properties Analysis

The physical and chemical properties of imidazo[4,5-c]pyridine derivatives are influenced by their molecular structure. The presence of halogen atoms, such as bromine, can affect the compound's density, melting point, and solubility. For example, the crystal structure of a related compound was found to have a density of 1.683 g·cm−3 . The electronic properties of these compounds can be studied using DFT and TD-DFT calculations, providing insights into their potential as tyrosyl-tRNA synthetase inhibitors . Additionally, the intermolecular interactions observed in the crystal packing can give clues about the compound's stability and reactivity .

Scientific Research Applications

Nitration Reactions

6-Bromo-1-isopropyl-2-methyl-1H-imidazo[4,5-c]pyridine derivatives have been studied for their reactions in nitration processes. Research has shown that nitration of similar imidazo[4,5-b]pyridin-2-one derivatives results in the formation of nitro and dinitro compounds, indicating potential uses in chemical synthesis and material science (Smolyar et al., 2007).

Corrosion Inhibition

In the field of corrosion science, 6-bromo-2-methyl-1H-imidazo[4,5-b]pyridine (a closely related compound) has been investigated for its effectiveness as a corrosion inhibitor for mild steel in acidic media. The compound showed high efficiency in protecting mild steel from corrosion, which could be significant in industrial applications (Bouyad et al., 2017).

Molecular Structure Analysis

Studies on the molecular structures of imidazo[4,5-b]pyridine derivatives, including bromo-substituted variants, have contributed to the understanding of their crystallographic and chemical properties. Such research is crucial for the development of new materials and pharmaceuticals (Ghacham et al., 2010).

Synthetic Methodologies

6-Bromo-1-isopropyl-2-methyl-1H-imidazo[4,5-c]pyridine and its derivatives have been the subject of various synthetic methodologies. These studies explore efficient and novel ways to synthesize such compounds, which is fundamental for their application in various scientific fields (Yutilov et al., 2005).

Quantum Chemical Calculations

Research involving quantum chemical calculations on imidazo[4,5-b]pyridine derivatives provides insights into their electronic and structural properties. This is essential for predicting their reactivity and potential applications in fields like materials science and drug design (Lorenc et al., 2008).